Graphene oxide based DNA nanoswitches as a programmable pH-responsive biosensor†

Analytical Methods Pub Date: 2016-08-18 DOI: 10.1039/C6AY01358A

Abstract

We developed a novel programmable pH-responsive biosensor for simple and rapid pH assay based on the change of the fluorescence signal as a result of the conformational changes of DNA probes and their varying affinities to GO in different conformations. Two probes with different contents of TAT in the triplex DNA exhibited a different dynamic response range. By combining these two probes together in a sensor system, we obtained a pH-responsive sensor system displaying an extended dynamic range of 5.0 to 8.0, which covered the whole pH range in varying biological systems.

Graphical abstract: Graphene oxide based DNA nanoswitches as a programmable pH-responsive biosensor
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